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Compound of Interest

Compound Name: DBCO-PEG6-NH-Boc

Cat. No.: B8216498

Disclaimer: A specific Safety Data Sheet (SDS) for DBCO-PEG6-NH-Boc was not publicly
available at the time of this writing. The following information is a synthesis of data from product
pages for DBCO-PEG6-NH-Boc and safety information for structurally related compounds,
supplemented with general laboratory safety protocols. This guide is intended for informational
purposes for researchers, scientists, and drug development professionals and should not be
considered a substitute for a manufacturer-provided SDS.

Introduction

DBCO-PEG6-NH-Boc is a bifunctional linker molecule commonly used in bioconjugation and
drug delivery research.[1][2] It features a dibenzocyclooctyne (DBCO) group for copper-free
click chemistry, a hexaethylene glycol (PEG6) spacer to enhance hydrophilicity, and a Boc-
protected amine for further functionalization.[1][2] Understanding the safety profile of this
reagent is crucial for its proper handling and use in a laboratory setting. While a specific Safety
Data Sheet (SDS) is not readily available, an analysis of its constituent parts and data from
similar molecules can provide guidance on its safe handling. A related compound, DBCO-
PEG6-NHS ester, is classified as not a hazardous substance or mixture.[3]

Physical and Chemical Properties

The following tables summarize the available quantitative data for DBCO-PEG6-NH-Boc.

Table 1: Chemical Identity and Physical Properties
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Property Value Source
Chemical Name DBCO-PEG6-NH-Boc
Molecular Formula C38H53N3010
Molecular Weight 711.9 g/mol
CAS Number 2828433-65-2
Purity >96% - 98%
Not specified; related
Appearance compounds are yellow to
orange oil
Table 2: Solubility and Storage
Property Information Source
Solubility DMSO, DCM, DMF

Storage Condition

-20°C

Shipping

Ambient Temperature

Hazard Identification and Handling Precautions

While a specific hazard classification for DBCO-PEG6-NH-Boc is unavailable, general safe

laboratory practices should be followed. For a related compound, DBCO-PEG6-NHS ester, no

specific hazards are listed. However, it is prudent to handle all chemical reagents with care.

General Handling Precautions:

e Avoid contact with skin and eyes.

e Avoid inhalation of dust or aerosols.

o Work in a well-ventilated area.
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o Wear appropriate personal protective equipment (PPE).

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in a formal
SDS for DBCO-PEG6-NH-Boc are not available in the public domain. Such studies are
typically conducted by the manufacturer and are often proprietary.

Personal Protective Equipment (PPE)

The minimum recommended PPE when handling chemical reagents in a laboratory setting
includes a lab coat, protective eyewear, long pants, and closed-toe shoes. The following
diagram illustrates a typical PPE selection workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DBCO-PEG6-NH-Boc, 2828433-65-2 | BroadPharm [broadpharm.com]

2. medchemexpress.com [medchemexpress.com]

3. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Technical Guide on the Safety Profile of DBCO-PEG6-
NH-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8216498#dbco-peg6-nh-boc-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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